9-Oxo-9H-fluorene-4-carboxamide
Overview
Description
9-Oxo-9H-fluorene-4-carboxamide is a chemical compound with the molecular formula C14H9NO2 . It is also known as 9-Fluorenone-4-carboxamide .
Synthesis Analysis
The synthesis of this compound and its derivatives has been reported in the literature . The synthetic strategies started from 9-oxo-9H-fluorene-4-carbonyl chloride combined with fatty amine . This led to the formation of novel fluorene derivatives, including N-octadecyl-9-oxo-9H-fluorene-4-carboxamide .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various spectroscopic and analytical tools . The crystal structure of a complex containing this compound has been determined using X-ray diffraction .Chemical Reactions Analysis
This compound can undergo various chemical reactions to form new functionalized five- and six-membered heterocyclic derivatives . These reactions involve various reagents and can lead to compounds with unique surface-active properties .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be determined using various analytical techniques. The compound has a molecular weight of 223.23 . More detailed properties were not found in the search results.Scientific Research Applications
Apoptosis Induction and Anticancer Potential
The compound 9-Oxo-9H-fluorene-4-carboxamide has been studied for its potential as an anticancer agent. Research indicates that modifications to the 9-oxo-9H-fluorene ring can lead to compounds with improved activity against various cancer cells. For instance, certain analogs such as the 9H-fluorene and dibenzothiophene analogs showed promising activity, with some compounds demonstrating significant potency against T47D (breast cancer), HCT116 (colon cancer), and SNU398 (hepatocellular carcinoma) cells. These findings suggest a potential pathway for developing new anticancer therapies (Kemnitzer et al., 2009).
Structural Analysis and Chemical Properties
Studies have been conducted to understand the structural properties of 9-oxo-9H-fluorene derivatives. For instance, 9-oxo-9H-fluorene-1-carboxylic acid has been analyzed for its planar conformation and internal hydrogen bonding, providing insights into the molecular structure and stacking behavior of these compounds (Coté et al., 1996).
Synthesis and Application in Solid Phase Synthesis
Research into 9-hydroxy-9-(4-carboxyphenyl)fluorene, a related compound, has revealed its utility as a linker in solid phase synthesis. This work highlights the potential of fluorene derivatives in the field of synthetic chemistry, particularly in facilitating the synthesis of complex organic compounds (Henkel & Bayer, 1998).
Development of Functionalized Heterocyclic Derivatives
A series of novel fluorene derivatives, including N-octadecyl-9-oxo-9H-fluorene-4-carboxamide, have been synthesized and explored for their reactivity. These compounds have been shown to possess unique surface-active properties, suggesting their potential application in various industrial and pharmaceutical contexts (El-Sayed et al., 2017).
Safety and Hazards
The safety data sheet for a related compound, 9-Fluorenone, indicates that it causes serious eye irritation and is toxic to aquatic life with long-lasting effects . It is not likely mobile in the environment due to its low water solubility . The product is insoluble and sinks in water . Similar safety and hazard information for 9-Oxo-9H-fluorene-4-carboxamide specifically was not found in the search results.
Mechanism of Action
Target of Action
The primary target of 9-Oxo-9H-fluorene-4-carboxamide is the cellular apoptosis pathway . This compound has been identified as a novel apoptosis inducer, which means it triggers programmed cell death .
Mode of Action
This compound interacts with its targets by inducing apoptosis, a form of programmed cell death . This process involves a series of biochemical events leading to changes in cell morphology, including cell shrinkage, nuclear fragmentation, chromatin condensation, and chromosomal DNA fragmentation .
Biochemical Pathways
The compound affects the apoptosis pathway, a crucial process in cellular homeostasis and defense against damaged or harmful cells . The downstream effects of this pathway include the removal of damaged cells, which can prevent the development of various diseases, including cancer .
Result of Action
The action of this compound results in the induction of apoptosis, leading to cell death . This can be observed through various hallmarks of apoptosis, such as the cleavage of Poly (ADP-ribose) polymerase (PARP) and DNA laddering .
properties
IUPAC Name |
9-oxofluorene-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9NO2/c15-14(17)11-7-3-6-10-12(11)8-4-1-2-5-9(8)13(10)16/h1-7H,(H2,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PRROCNFTWSJBTJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C2=O)C=CC=C3C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20305064 |
Source
|
| Record name | 9-Oxo-9H-fluorene-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20305064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42135-38-6 |
Source
|
| Record name | NSC168935 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=168935 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 9-Oxo-9H-fluorene-4-carboxamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20305064 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 9-OXO-4-FLUORENECARBOXAMIDE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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